Cas no 64182-20-3 ((1-methyl-3-nitro-1H-pyrazol-4-yl)methanol)

• Product Name: (1-methyl-3-nitro-1H-pyrazol-4-yl)methanol
• CAS No: 64182-20-3
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• MDL: MFCD18809712
• CID: 500032
• PubChem ID: 20388937
• Update Time: 2025-04-19

(1-methyl-3-nitro-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol,1-methyl-3-nitro-
• 1H-Pyrazole-4-methanol, 1-methyl-3-nitro- (9CI)
• (1-METHYL-3-NITROPYRAZOL-4-YL)METHANOL
• AKOS027411412
• SCHEMBL11556761
• 64182-20-3
• (1-Methyl-3-nitro-1H-pyrazol-4-yl)methanol
• Z1216831836
• EN300-268744
• (1-methyl-3-nitro-1H-pyrazol-4-yl)methanol

• MDL： MFCD18809712
• Inchi： 1S/C5H7N3O3/c1-7-2-4(3-9)5(6-7)8(10)11/h2,9H,3H2,1H3
• InChI Key： NHCXNPSBOVMFKR-UHFFFAOYSA-N
• SMILES： OCC1C([N+](=O)[O-])=NN(C)C=1

Computed Properties

• Exact Mass: 157.04881
• Monoisotopic Mass: 157.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9A^2
• XLogP3: -0.5

Experimental Properties

• PSA: 81.19